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Compound Focus: Benzolamide

CAS No.: 3368-13-6

Cat. No.: S520910

Benzolamide Technical Data

Property Specification / Value

CAS Number 3368-13-6 [1] [2] [3]

Molecular Formula CsHsN4OaSs [1] [2] [3]

Molecular Weight 320.37 g/mol [1] [2] [3]

Solubility in DMSO 250 mg/mL (780.35 mM) [1] / 100 mg/mL (312.14 mM) [2]
Appearance White to light yellow solid powder [1] [2] [3]

Recommended Storage (Powder) -20°C for 3 years; 4°C for 2 years. Protect from light. [1]
Recommended Storage (Solution) -80°C for 6 months; -20°C for 1 month. Protect from light. [1] [2]

Shipping Condition Room temperature (stable for a few days during transit) [1]

Experimental Protocols & Formulations
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Here are standard protocols for preparing Benzolamide solutions for in vitro and in vivo studies.

In Vitro Stock Solution Preparation (DMSO)

This protocol is for creating a concentrated stock solution [1].

e Weigh the required amount of Benzolamide powder.

e Add pure, anhydrous DMSO to achieve the desired concentration.

e Mix thoroughly until the solid is completely dissolved. For example, to make a 10 mM solution,
dissolve 3.2 mg of Benzolamide in 1 mL of DMSO [1].

¢ Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

¢ Store the aliquots at -80°C for 6 months or -20°C for 1 month, protected from light [1] [2].

In Vivo Dosing Formulation Preparation

This method is suitable for administering Benzolamide to animal models [1] [2].

Prepare a DMSO stock solution (e.g., 20.8 mg/mL) [1].

Sequentially add PEG300 (40% of the final volume) and mix evenly.

Add Tween-80 (5% of the final volume) and mix evenly.

Add Saline (0.9% sodium chloride in ddHz20) to adjust to the final volume (45% of the final volume).
The final concentration of Benzolamide in this formulation will be 2.08 mg/mL (6.49 mM) [1] [2].

Frequently Asked Questions (FAQs)

Q1: The solubility information from different suppliers varies. Which value should I trust for my

experiments?

e A: Itis common to find slight variations in reported solubility values between suppliers due to
differences in measurement techniques or material purity. InvivoChem reports a solubility of 250
mg/mL in DMSO [1], while MedChemExpress reports 100 mg/mL [2]. For critical experiments, it is
good practice to start with the lower estimate. You can always add more solvent if needed. The key is
to ensure the compound is fully dissolved before use.

Q2: Why is it so critical to protect Benzolamide from light during storage?
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e A: The instruction to "protect from light" is explicitly stated in the handling and storage guidelines from
multiple suppliers [1] [2] [3]. Exposure to light can degrade many organic compounds, leading to a
loss of potency and the generation of unknown byproducts, which can compromise experimental
results. Always use amber vials or wrap clear containers in aluminum foil.

Q3: What is the best way to verify the solubility and concentration of my stock solution?

e A: For the most accurate verification, use quantitative *H NMR spectroscopy, as described in
scientific literature [4]. This method uses an internal standard to precisely measure the concentration
of your compound in solution. If NMR is not available, ensure your stock solution is clear with no
visible precipitate after standing at room temperature for a short period.

Experimental Workflow for Solubility Assessment

The diagram below outlines the workflow for preparing and verifying a DMSO stock solution of

Benzolamide, incorporating best practices from the provided protocols.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2026 Smolecule. All rights reserved. 6/7 Tech Support


https://www.invivochem.com/product/V73760
https://www.medchemexpress.com/benzolamide.html?srsltid=AfmBOorRbD-iPknGrulLjHQbXRGxxyuIOz-K9W28ojr8P6mxkwwvoFeI
https://www.chemicalbook.com/ProductChemicalPropertiesCB01178102_EN.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC8271413/
https://www.smolecule.com/products/b520910#benzolamide-solubility-dmso-storage-conditions
https://www.smolecule.com/products/b520910#benzolamide-solubility-dmso-storage-conditions
https://www.smolecule.com/products/b520910#benzolamide-solubility-dmso-storage-conditions
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s520910?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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